Cas no 135154-88-0 ((S)-4,4,4-Trifluorobutane-1,3-diol)

(S)-4,4,4-Trifluorobutane-1,3-diol is a chiral fluorinated diol with significant utility in synthetic organic chemistry and pharmaceutical applications. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The stereospecific (S)-configuration allows for precise enantioselective synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound’s bifunctional hydroxyl groups enable versatile derivatization, facilitating its use as a building block for complex molecular architectures. Its unique structural and electronic properties contribute to improved binding affinity and selectivity in target interactions. This compound is particularly relevant in medicinal chemistry for optimizing drug candidates with enhanced pharmacokinetic profiles.

(S)-4,4,4-Trifluorobutane-1,3-diol structure

135154-88-0 structure

Product Name:(S)-4,4,4-Trifluorobutane-1,3-diol

CAS No:135154-88-0

MF:C₄H₇F₃O₂

MW:144.092392206192

MDL:MFCD03093015

CID:137337

PubChem ID:10307869

Update Time:2025-06-07

(S)-4,4,4-Trifluorobutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- (S)-4,4,4-Trifluorobutane-1,3-diol
- (3S)-4,4,4-TRIFLUOROBUTANE-1,3-DIOL
- 1,3-Butanediol,4,4,4-trifluoro-, (S)- (9CI)
- S-TFBDOL
- DTXSID601282619
- AKOS005063786
- F87703
- 135154-88-0
- MFCD03093014
- AKOS006237659
- 1,3-Butanediol, 4,4,4-trifluoro-, (S)-
- 1,3-Butanediol,4,4,4-trifluoro-,(S)-(9ci)
- SCHEMBL14152436
- MDL： MFCD03093015
- Inchi： 1S/C4H7F3O2/c5-4(6,7)3(9)1-2-8/h3,8-9H,1-2H2/t3-/m0/s1
- InChI Key： SCLIIHMYYAHRGK-VKHMYHEASA-N
- SMILES： FC([C@H](CCO)O)(F)F

Computed Properties

Exact Mass: 144.04000
Monoisotopic Mass: 144.03981395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.354
Boiling Point: 188.1°Cat760mmHg
Flash Point: 67.6°C
Refractive Index: 1.37
PSA: 40.46000
LogP: 0.29200

(S)-4,4,4-Trifluorobutane-1,3-diol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

(S)-4,4,4-Trifluorobutane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC0617-250mg	(3S)-4,4,4-Trifluorobutane-1,3-diol	135154-88-0	97%	250mg	£631.00	2025-02-19
abcr	AB227850-250 mg	(S)-4,4,4-Trifluorobutane-1,3-diol; .	135154-88-0		250mg	€271.10	2023-05-20
TRC	T898035-2.5mg	(S)-4,4,4-Trifluorobutane-1,3-diol	135154-88-0		2.5mg	$ 50.00	2022-06-02
TRC	T898035-5mg	(S)-4,4,4-Trifluorobutane-1,3-diol	135154-88-0		5mg	$ 70.00	2022-06-02
TRC	T898035-25mg	(S)-4,4,4-Trifluorobutane-1,3-diol	135154-88-0		25mg	$ 230.00	2022-06-02
SHENG KE LU SI SHENG WU JI SHU	sc-258096-250mg	S-TFBDOL,	135154-88-0		250mg	￥2234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-258096A-1g	S-TFBDOL,	135154-88-0		1g	￥6784.00	2023-09-05
abcr	AB227850-1 g	(S)-4,4,4-Trifluorobutane-1,3-diol; .	135154-88-0		1g	€622.80	2023-05-20
abcr	AB227850-250mg	(S)-4,4,4-Trifluorobutane-1,3-diol, 95%; .	135154-88-0	95%	250mg	€304.00	2025-04-21
abcr	AB227850-1g	(S)-4,4,4-Trifluorobutane-1,3-diol, 95%; .	135154-88-0	95%	1g	€709.40	2025-04-21